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Compound of Interest

Compound Name: H-Chpro-OH.HCI

Cat. No.: B193167

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for cis-4-
Hydroxy-L-proline hydrochloride (H-Chpro-OH.HCI). The information is compiled from various
safety data sheets (SDS) to ensure a comprehensive understanding for professionals working
with this compound.

Section 1: Chemical and Physical Properties

H-Chpro-OH.HCI, also known as (2S,4S)-(-)-4-Hydroxy-2-pyrrolinecarboxylic acid
hydrochloride, is a derivative of the amino acid proline.[1] Understanding its physical and
chemical properties is fundamental to its safe handling.
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Property Data Reference(s)
Molecular Formula CsH10CINOs [1112]
Molecular Weight 167.59 g/mol [2]
Appearance Beige Powder Solid [1]

Melting Point 257 °C/494.6 °F [1]

Solubility No information available [1]

pH No information available [1]
Decomposition Temperature No information available [1]

Section 2: Hazard Identification and Toxicological
Information

H-Chpro-OH.HCI is not considered a hazardous substance according to OSHA 29 CFR
1910.1200.[3] However, due to its hydrochloride component, it is prudent to handle it with care,
as with any laboratory chemical. The primary hazards are associated with the hydrochloric acid
component, which is corrosive and can cause severe skin burns and eye damage.[4][5][6]

Toxicological Data Summary:

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemscene.com/product/441067-49-8.html
https://www.chemscene.com/product/441067-49-8.html
https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC204920500&productDescription=CIS-4-HYDROXY-L-PROLINE%2C+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://datasheets.scbt.com/sc-208462.pdf
https://sds.chemtel.net/webclients/safariland/finished_goods/Pioneer%20Forensics%20-%20PF021%20-%20PF022%20-%20Hydrochloric%20Acid.pdf
https://www.chemtradeasia.com/market-insights/handle-hydrochloric-acid-safely-industrial-2025
https://www.carlroth.com/medias/SDB-HN53-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjU0ODV8YXBwbGljYXRpb24vcGRmfGFEVTRMMmc0Wmk4NU1UYzJPVFEyTXpRek9UWTJMMU5FUWw5SVRqVXpYMDFVWDBWT0xuQmtaZ3w0MzcxYTMwMjAzN2NhMTg1ZGI0NGU0NGRlYzg1MDliZDk3NzNhOTM4Mzg0NTRjYmU3MmVhMzI5NDRhMjc3ZGYw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Route

Description

Reference(s)

Inhalation

May cause respiratory
irritation. If inhaled, move the
person to fresh air.[7] If
irritation or discomfort persists,
seek medical attention.[3]
Inhalation of hydrochloric acid
can cause severe irritation,

coughing, and choking.[8]

(31718l

Skin Contact

May cause skin irritation. In
case of contact, wash off with
soap and plenty of water.[7]
Hydrochloric acid is corrosive

and can cause severe burns.

[4](8]

(410718l

Eye Contact

May cause eye irritation. Rinse
eyes with water as a
precaution.[7] Hydrochloric
acid can cause serious eye
damage, including burns and
potential blindness.[4][8]

(410718l

Ingestion

Harmful if swallowed.[8] Do
NOT induce vomiting.[9] Rinse
mouth with water and seek
medical attention.[7] Ingestion
of hydrochloric acid can cause
immediate burns to the mouth,

esophagus, and stomach.[8]

[7181e]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride

gas.[1][9]

Section 3: Safe Handling and Storage Protocols
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Proper handling and storage are crucial to minimize the risks associated with H-Chpro-
OH.HCI.

Personal Protective Equipment (PPE):

PPE Type Specification Reference(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face OSHA's eye and face [1109]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][9]

Wear appropriate protective
gloves and clothing to prevent

Skin skin exposure.[1][9] Handle [11[7119]
with gloves and wash hands

after use.[7]

No protective equipment is
needed under normal use
conditions with adequate
ventilation.[1] If dust is
) generated, a respirator may be

Respiratory _ _ [1][10][11]
required.[10] For hydrochloric
acid, respirators with acid gas
cartridges should be used if
exposure limits are exceeded.

[11]

Storage Recommendations:
» Keep container tightly closed in a dry, cool, and well-ventilated place.[1][11]

» Store away from incompatible materials such as strong oxidizing agents, bases, amines, and
metals.[1][9][11]
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» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[11]

e Itis recommended to store hydrochloric acid in a secondary container.[11]

The following workflow outlines the key steps for the safe handling of H-Chpro-OH.HCI in a
laboratory setting.
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Safe Handling Workflow for H-Chpro-OH.HCI
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Safe Handling Workflow
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Section 4: Accidental Release and First Aid
Measures

In the event of an accidental release or exposure, prompt and appropriate action is critical.
Spill Response:

» Minor Spills: For small spills, wear appropriate PPE, avoid generating dust, and sweep or
shovel the material into a suitable container for disposal.[1]

» Major Spills: For larger spills, evacuate the area, ensure adequate ventilation, and prevent
the substance from entering drains.[3][10] It may be necessary to alert emergency
responders.[3]

First Aid Procedures:
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Exposure First Aid Measures Reference(s)

Move the exposed person to
fresh air. If breathing is difficult,
Inhalation give oxygen. Seek medical [319]

attention if symptoms persist.

[3]1°]

Remove contaminated clothing
and rinse the affected area

Skin Contact with plenty of water for at least  [9][11]
15 minutes. Seek medical
attention.[9][11]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

Eye Contact ] [O1[11]
upper and lower eyelids. Seek
immediate medical attention.

[ol11]

Do NOT induce vomiting.
Rinse mouth with water. Seek

Ingestion ) ] ) ) [7119]
immediate medical attention.

[71°]

The following diagram illustrates the general emergency response protocol for an accidental
exposure to H-Chpro-OH.HCI.
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Emergency Response for Accidental Exposure
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Emergency Response Workflow
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Section 5: Fire-Fighting Measures

While H-Chpro-OH.HCI is not flammable, appropriate measures should be taken in the event
of a fire in the vicinity.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Special Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen
chloride.[1][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][9]

Section 6: Disposal Considerations

Dispose of H-Chpro-OH.HCI and its containers in accordance with local, state, and federal
regulations. Do not allow the product to enter drains.[7] Contaminated packaging should be
treated as the product itself.

This technical guide is intended to provide comprehensive safety and handling information for
H-Chpro-OH.HCI for use by trained professionals. It is essential to always consult the specific
Safety Data Sheet provided by the supplier before use and to be familiar with your institution's
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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